3-(dimethylamino)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide

• IUPAC Name: 3-(dimethylamino)-N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]benzamide
• InChI: InChI=1S/C19H20N2O2S/c1-21(2)15-7-3-6-14(12-15)19(22)20-13-16(17-8-4-10-23-17)18-9-5-11-24-18/h3-12,16H,13H2,1-2H3,(H,20,22)
• InChI Key: ILMVHSFJLMXBOS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NCC(C2=CC=CO2)C3=CC=CS3
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol

Description

3-(dimethylamino)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide is a chemical compound that has gained significant interest among researchers due to its potential applications in scientific research. This compound is commonly known as DMFUB-NICA and is a member of the synthetic cannabinoid family. The compound is structurally similar to the natural cannabinoids found in the cannabis plant, but it is chemically synthesized in the laboratory.

Scientific Research Applications

Synthesis and Optical Properties

Research has highlighted the compound's role in the synthesis of novel derivatives with promising nonlinear optical (NLO) properties. For instance, derivatives containing electron-donating and electron-withdrawing groups connected via a heteroaryl system (including furan and thiophene) have been synthesized. These derivatives exhibit large NLO responses and significant intramolecular charge transfer, indicating their potential for applications in optical and electronic devices (Zając et al., 2008).

Antimicrobial Activity

The antimicrobial activity of compounds related to 3-(dimethylamino)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide has been a subject of interest. Studies have synthesized compounds with extended heteroaryl-containing conjugated systems to evaluate their efficacy against a range of unicellular organisms. Some of these synthesized compounds have shown high toxicity against tested microbes, suggesting their potential as antimicrobial agents (Zając et al., 2008).

Chemical Characterization and Structural Analysis

The detailed structural analysis of compounds containing furan and thiophene has contributed significantly to understanding their chemical behavior. X-ray diffraction studies have been used to establish the crystal structure of such compounds, providing insights into their molecular arrangements and potential chemical reactivity. These analyses are crucial for designing compounds with tailored properties for specific applications (Sharma et al., 2016).

Generation of Structurally Diverse Libraries

The versatility of 3-(dimethylamino)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide derivatives has been exploited to generate a structurally diverse library of compounds through various chemical reactions. These compounds have applications in drug discovery, material science, and as intermediates in organic synthesis. The ability to produce a wide range of derivatives from a single precursor highlights the compound's utility in exploratory chemistry and drug development (Roman, 2013).